Cas no 2137618-06-3 (Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-)

• Product Name: Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-
• CAS No: 2137618-06-3
• MF: C₁₁H₁₆BrN
• MW: 242.155442237854
• CID: 5257559
• Update Time: 2025-07-14

Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-

• Inchi： 1S/C11H16BrN/c1-4-13-7-10-6-5-8(2)11(12)9(10)3/h5-6,13H,4,7H2,1-3H3
• InChI Key： XPYFQUADUMBGMC-UHFFFAOYSA-N
• SMILES： C1(CNCC)=CC=C(C)C(Br)=C1C

Additional information on Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-

Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-

Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- (CAS No. 2137618-06-3) is a complex organic compound with a unique structure that combines aromaticity with amine functionality. This compound belongs to the class of arylamines and is characterized by its brominated benzene ring and ethyl-substituted amine group. The presence of multiple methyl groups further adds to its structural complexity and functional diversity.

The molecular formula of Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- is C₁₀H₁₅BrN. Its molecular weight is approximately 215.19 g/mol. The compound exhibits a melting point of around 65°C and a boiling point of about 250°C at standard pressure. These physical properties make it suitable for various applications in organic synthesis and pharmaceutical chemistry.

The synthesis of Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- typically involves a multi-step process. The starting material is often bromobenzene or its derivatives, which undergo substitution reactions to introduce the necessary functional groups. The introduction of the ethylamine group and methyl substituents requires precise control over reaction conditions to ensure high yield and purity.

Recent studies have highlighted the potential of Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead compound for anti-cancer drug development.

In addition to its pharmacological applications, Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- has found use in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property opens up possibilities for its application in catalysis and sensor technology.

The environmental impact of Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl- has also been a subject of recent research. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 10 days in aqueous environments. This suggests that the compound has a moderate environmental footprint and can be safely managed with proper disposal practices.

In conclusion, Benzenemethanamine, 3-bromo-N-ethyl-2,4-dimethyl-, CAS No. 2137618-06-3 is a versatile compound with significant potential in various fields. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover its properties and applications, this compound is poised to play an increasingly important role in the advancement of science and technology.